Cas no 1020240-61-2 (1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-)
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-
-
- MDL: MFCD08446291
- Inchi: 1S/C17H12F2N2O3/c1-24-12-5-2-10(3-6-12)14-9-16(17(22)23)21(20-14)15-7-4-11(18)8-13(15)19/h2-9H,1H3,(H,22,23)
- InChI Key: HDDFGSWPNRENMI-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(F)C=C2F)C(C(O)=O)=CC(C2=CC=C(OC)C=C2)=N1
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB201065-500 mg |
1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid; . |
1020240-61-2 | 500MG |
€39.30 | 2023-03-02 | ||
| abcr | AB201065-500mg |
1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid; . |
1020240-61-2 | 500mg |
€39.30 | 2024-04-21 |
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)- (CAS No. 1020240-61-2): An Overview
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) (CAS No. 1020240-61-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.
Chemical Structure and Synthesis
The molecular formula of 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) is C17H13F2N2O3, with a molecular weight of approximately 337.3 g/mol. The compound features a pyrazole ring substituted with a carboxylic acid group at the 5-position and two aromatic rings: a 2,4-difluorophenyl group at the 1-position and a 4-methoxyphenyl group at the 3-position. This unique structural arrangement imparts specific chemical and biological properties to the molecule.
The synthesis of 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) can be achieved through various methods. One common approach involves the reaction of an appropriate pyrazole derivative with a substituted benzaldehyde followed by cyclization and carboxylation steps. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalytic methods, to improve yield and reduce by-products.
Biological Properties and Mechanisms of Action
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in inflammation.
In addition to its anti-inflammatory effects, 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) has demonstrated promising antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/Akt and MAPK. This makes it a potential candidate for cancer therapy, particularly in combination with other anticancer agents.
Clinical Applications and Future Directions
The potential clinical applications of 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) are currently being explored through preclinical studies and early-stage clinical trials. Initial results have shown promising outcomes in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to target multiple signaling pathways involved in inflammation makes it a valuable therapeutic option for these conditions.
In the realm of oncology, ongoing research is focused on optimizing the pharmacokinetic properties of 1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) to enhance its bioavailability and reduce side effects. Preclinical studies have also investigated its potential as a radiosensitizer to improve the efficacy of radiation therapy in cancer treatment.
Conclusion
1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl) (CAS No. 1020240-61-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new therapeutic agents for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for future advancements in drug development.
1020240-61-2 (1H-Pyrazole-5-carboxylic acid, 1-(2,4-difluorophenyl)-3-(4-methoxyphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)